Cas no 112616-69-0 (2-Furancarboxylic acid, 5-propyl-, methyl ester)

2-Furancarboxylic acid, 5-propyl-, methyl ester structure
112616-69-0 structure
Product name:2-Furancarboxylic acid, 5-propyl-, methyl ester
CAS No:112616-69-0
MF:C9H12O3
MW:168.18978
CID:1200177
PubChem ID:13789527

2-Furancarboxylic acid, 5-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid, 5-propyl-, methyl ester
    • methyl 5-propylfuran-2-carboxylate
    • methyl 5-propyl-2-furoate
    • DTXSID70549491
    • 5-propyl-furan-2-carboxylic acid methyl ester
    • SCHEMBL11974036
    • AKOS015905796
    • 112616-69-0
    • Inchi: InChI=1S/C9H12O3/c1-3-4-7-5-6-8(12-7)9(10)11-2/h5-6H,3-4H2,1-2H3
    • InChI Key: MMKDFJFLFBKBOZ-UHFFFAOYSA-N
    • SMILES: CCCC1=CC=C(O1)C(=O)OC

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.4Ų
  • XLogP3: 2.4

Experimental Properties

  • PSA: 39.44

2-Furancarboxylic acid, 5-propyl-, methyl ester Related Literature

Recommend Articles

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.